Cas no 118801-67-5 (5,6,7,8-tetrahydro-2H-[1,2,4]triazolo[4,3-a]pyridin-3-one)

5,6,7,8-Tetrahydro-2H-[1,2,4]triazolo[4,3-a]pyridin-3-one is a heterocyclic compound featuring a fused triazole and tetrahydropyridine ring system. Its unique structure imparts versatility in medicinal chemistry and pharmaceutical applications, particularly as a scaffold for developing bioactive molecules. The compound exhibits favorable physicochemical properties, including moderate solubility and stability, making it suitable for further derivatization. Its rigid bicyclic framework enhances binding affinity in target interactions, often serving as a key intermediate in synthesizing potential therapeutic agents. Researchers value this compound for its potential in CNS-targeted drug discovery due to its balanced lipophilicity and hydrogen-bonding capabilities. Proper handling under controlled conditions is recommended to ensure integrity.

5,6,7,8-tetrahydro-2H-[1,2,4]triazolo[4,3-a]pyridin-3-one structure

118801-67-5 structure

Product Name:5,6,7,8-tetrahydro-2H-[1,2,4]triazolo[4,3-a]pyridin-3-one

CAS No:118801-67-5

MF:C₆H₉N₃O

MW:139.155160665512

MDL:MFCD13178772

CID:1101047

PubChem ID:15105329

Update Time:2025-10-14

5,6,7,8-tetrahydro-2H-[1,2,4]triazolo[4,3-a]pyridin-3-one Chemical and Physical Properties

Names and Identifiers

- 5,6,7,8-tetrahydro-1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one
- 5,6,7,8-tetrahydro-2H-[1,2,4]triazolo[4,3-a]pyridin-3-one
- BS-11805
- SCHEMBL3520458
- HMS1620N06
- 2H,3H,5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-one
- CCG-321170
- G33414
- CS-0144923
- Z1020851196
- 5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
- NCGC00445616-01
- STL434946
- 5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridin-3-ol
- AKOS023414093
- AKOS015866723
- 5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
- EN300-65530
- F6660-4168
- 118801-67-5
- MDL： MFCD13178772
- Inchi： 1S/C6H9N3O/c10-6-8-7-5-3-1-2-4-9(5)6/h1-4H2,(H,8,10)
- InChI Key： VNJXPEWQUVGHKM-UHFFFAOYSA-N
- SMILES： O=C1NN=C2CCCCN21

Computed Properties

Exact Mass: 139.07467
Monoisotopic Mass: 139.074561919g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 199
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.2
Topological Polar Surface Area: 44.7Å²

Experimental Properties

PSA: 44.7

5,6,7,8-tetrahydro-2H-[1,2,4]triazolo[4,3-a]pyridin-3-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	H325760-5mg	2H,3H,5H,6H,7H,8H-[1,2,4]Triazolo[4,3-a]pyridin-3-one	118801-67-5		5mg	$ 50.00	2022-06-04
TRC	H325760-10mg	2H,3H,5H,6H,7H,8H-[1,2,4]Triazolo[4,3-a]pyridin-3-one	118801-67-5		10mg	$ 65.00	2022-06-04
TRC	H325760-50mg	2H,3H,5H,6H,7H,8H-[1,2,4]Triazolo[4,3-a]pyridin-3-one	118801-67-5		50mg	$ 95.00	2022-06-04
Chemenu	CM413078-100mg	2H,3H,5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-one	118801-67-5	95%+	100mg	$106	2022-06-14
Chemenu	CM413078-250mg	2H,3H,5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-one	118801-67-5	95%+	250mg	$140	2022-06-14
Chemenu	CM413078-500mg	2H,3H,5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-one	118801-67-5	95%+	500mg	$232	2022-06-14
Chemenu	CM413078-1g	2H,3H,5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-one	118801-67-5	95%+	1g	$222	2023-11-23
Enamine	EN300-65530-0.05g	2H,3H,5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-one	118801-67-5	95.0%	0.05g	$42.0	2025-03-21
Enamine	EN300-65530-0.1g	2H,3H,5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-one	118801-67-5	95.0%	0.1g	$66.0	2025-03-21
Enamine	EN300-65530-0.25g	2H,3H,5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-one	118801-67-5	95.0%	0.25g	$92.0	2025-03-21